N-(2-(4-(thiophene-2-carbonyl)piperazin-1-yl)ethyl)benzo[c][1,2,5]thiadiazole-5-carboxamide hydrochloride

• IUPAC Name: N-[2-[4-(thiophene-2-carbonyl)piperazin-1-yl]ethyl]-2,1,3-benzothiadiazole-5-carboxamide;hydrochloride
• InChI: InChI=1S/C18H19N5O2S2.ClH/c24-17(13-3-4-14-15(12-13)21-27-20-14)19-5-6-22-7-9-23(10-8-22)18(25)16-2-1-11-26-16;/h1-4,11-12H,5-10H2,(H,19,24);1H
• InChI Key: WTPWYQJZLXXNDP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCNC(=O)C2=CC3=NSN=C3C=C2)C(=O)C4=CC=CS4.Cl
• Molecular Formula: C18H20ClN5O2S2
• Molecular Weight: 438.0 g/mol

Description

This compound is a chemical entity that has been mentioned in the context of being a potential anti-tubercular agent. It is available for purchase from certain chemical suppliers.

Scientific Research Applications

Microwave-assisted Synthesis and Biological Activities

A study by Başoğlu et al. (2013) explored the microwave-assisted synthesis of hybrid molecules containing penicillanic acid or cephalosporanic acid moieties, investigating their antimicrobial, antilipase, and antiurease activities. This research demonstrates the broader application of similar compounds in developing antimicrobial agents and understanding enzyme inhibition mechanisms Başoğlu, Ulker, Alpay‐Karaoglu, & Demirbas, 2013.

Antipsychotic Agents Synthesis and Evaluation

Norman et al. (1996) synthesized and evaluated heterocyclic carboxamides as potential antipsychotic agents. The study highlighted the synthesis of analogues evaluated for their binding to dopamine D2, serotonin 5-HT2, and serotonin 5-HT1a receptors, indicating the compound's potential use in neuropsychopharmacology Norman, Navas, Thompson, & Rigdon, 1996.

Anti-Inflammatory and Analgesic Agents

Abu‐Hashem et al. (2020) synthesized novel compounds derived from visnaginone and khellinone, evaluating them as cyclooxygenase inhibitors with analgesic and anti-inflammatory activities. This study presents the application of similar compounds in developing treatments for inflammation and pain Abu‐Hashem, Al-Hussain, & Zaki, 2020.

Mycobacterium Tuberculosis DNA GyrB Inhibition

Reddy et al. (2014) investigated a series of molecules for their in vitro Mycobacterium smegmatis GyrB ATPase assay, Mycobacterium tuberculosis DNA gyrase super coiling assay, antitubercular activity, cytotoxicity, and protein-inhibitor interaction assay. Their research into the inhibition of bacterial enzymes is critical for developing novel antibiotics Reddy, Srihari, Renuka, Shruthi Sree, Chuppala, Jeankumar, Sridevi, Babu, Yogeeswari, & Sriram, 2014.

Antimicrobial Evaluation

Hamama et al. (2017) synthesized novel 5-Phenyl-5H-thiazolo[4,3-b][1,3,4]thiadiazole systems and evaluated them for their antimicrobial agent potential. This highlights the application of similar compounds in addressing bacterial and fungal infections Hamama, Ibrahim, Raoof, & Zoorob, 2017.